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Compound of Interest

Compound Name: 1,3-Difluoropropane

Cat. No.: B1362545

Essential Safety and Handling Guide for 1,3-
Difluoropropane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,3-Difluoropropane in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this chemical.

Hazard Identification and Risk Assessment

1,3-Difluoropropane is a highly flammable liquid and vapor that can cause skin and eye
irritation, and may lead to respiratory irritation.[1][2] It is crucial to handle this chemical with
appropriate safety measures to mitigate risks.

Primary Hazards:

o Flammability: Highly flammable liquid and vapor.[2] Vapors can form explosive mixtures with
air.

o Health Hazards: Causes skin irritation and serious eye irritation.[2] May cause respiratory
irritation.[2]

 Inhalation Risk: Vapors may cause dizziness or drowsiness.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,3-
Difluoropropane:

PPE Category Specification

Chemical safety goggles or a face shield that
complies with OSHA'’s eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

Eye and Face Protection

] Wear appropriate chemical-resistant protective
Hand Protection )
gloves to prevent skin exposure.[1][3]

Wear appropriate protective clothing to prevent
Body Protection skin exposure.[3] A lab coat or chemical-

resistant apron should be worn.

Operations should be conducted in a well-
Respiratory Protection ventilated area, preferably under a chemical

fume hood, to minimize inhalation exposure.[1]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory for the safe handling of 1,3-
Difluoropropane.

3.1. Preparation and Engineering Controls

» Ventilation: Always handle 1,3-Difluoropropane in a well-ventilated area, preferably within a
certified chemical fume hood to minimize vapor inhalation.[1]

« Ignition Sources: Eliminate all potential ignition sources from the handling area. This includes
open flames, sparks, hot surfaces, and static electricity.[1][4] Use only non-sparking tools
and explosion-proof equipment.[2]
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o Emergency Equipment: Ensure that a fire extinguisher (suitable for flammable liquids), safety
shower, and eyewash station are readily accessible and in good working order.

3.2. Handling and Use

e Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above.

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[2]

o Dispensing: Dispense the chemical carefully, avoiding splashing. Keep the container tightly
closed when not in use.[1][2]

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[3]
e Avoid Inhalation: Avoid breathing vapors or mist.[4]

3.3. Storage

Location: Store 1,3-Difluoropropane in a cool, dry, and well-ventilated area.[1] Keep it
refrigerated.[3]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[1]

Containers: Keep containers tightly closed to prevent the escape of vapors.[1]

Incompatible Materials: Store separately from incompatible materials.
3.4. Accidental Release Measures

e Evacuation: In case of a spill, evacuate the area immediately.

» Ventilation: Ensure adequate ventilation.

o Containment: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
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e Collection: Collect the absorbed material into a sealed, properly labeled container for
hazardous waste disposal.

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[3] It is imperative to consult and comply with all local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[3]
Dispose of contents and containers to an approved waste disposal plant.[2]

First-Aid Measures

In the event of exposure, follow these first-aid procedures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention immediately if symptoms occur.[3]

 Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[3]

Quantitative Safety Data

Property Value

Molecular Formula C3H6F2

Boiling Point 40 - 42 °C /104 -107.6 °F
Hazard Statements H225, H315, H319, H335
Signal Word Danger

Hazard Class 3

Packing Group 1
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Data sourced from various Safety Data Sheets.[2][4]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,3-Difluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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